Cas no 102696-69-5 ((2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid)
102696-69-5 structure
Product Name:(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
CAS No:102696-69-5
MF:C8H8O2S
MW:168.212921142578
CID:1134380
PubChem ID:5374138
Update Time:2025-04-20
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-3-(2-thienyl)-, (E)-
- (2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
- (E)-2-methyl-3-thiophen-2-ylprop-2-enoic acid
- MOHSXXGDTJEXNH-AATRIKPKSA-N
- NS-01366
- 102696-69-5
- G46330
- (2E)-2-Methyl-3-(2-thienyl)-2-propenoic acid #
- starbld0031950
- SCHEMBL8182843
- AKOS006274907
- CEA69669
- (E)-2-Methyl-3-(thiophen-2-yl)acrylic acid
- 2-Methyl-3-(2-thienyl)acrylic acid
- MFCD00092194
- SCHEMBL1930557
- EN300-1722456
- Z1198150490
-
- Inchi: 1S/C8H8O2S/c1-6(8(9)10)5-7-3-2-4-11-7/h2-5H,1H3,(H,9,10)/b6-5+
- InChI Key: MOHSXXGDTJEXNH-AATRIKPKSA-N
- SMILES: S1C=CC=C1/C=C(/C(=O)O)\C
Computed Properties
- Exact Mass: 168.02454
- Monoisotopic Mass: 168.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1722456-0.05g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.1g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.1g |
$140.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.25g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.25g |
$200.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.5g |
$374.0 | 2025-03-21 | |
| Enamine | EN300-1722456-1.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
| Enamine | EN300-1722456-2.5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
| Enamine | EN300-1722456-5.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 5.0g |
$1448.0 | 2025-03-21 | |
| Enamine | EN300-1722456-10.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 | |
| Enamine | EN300-1722456-1g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95% | 1g |
$499.0 | 2023-09-20 | |
| Enamine | EN300-1722456-5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95% | 5g |
$1448.0 | 2023-09-20 |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
102696-69-5 ((2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk